N-[2-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide

• IUPAC Name: N-[2-(4-methylpiperazin-1-yl)phenyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C22H23N3O/c1-24-12-14-25(15-13-24)21-9-5-4-8-20(21)23-22(26)19-11-10-17-6-2-3-7-18(17)16-19/h2-11,16H,12-15H2,1H3,(H,23,26)
• InChI Key: QQELJIRNRWYISA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC=CC=C2NC(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C22H23N3O
• Molecular Weight: 345.4 g/mol

Description

N-[2-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MDM2 inhibitor, which means it has the ability to inhibit the activity of the MDM2 protein, which is involved in regulating the activity of the tumor suppressor protein p53.

Mechanism of Action

The mechanism of action of N-[2-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide involves the inhibition of the MDM2 protein, which is a negative regulator of the p53 tumor suppressor protein. MDM2 binds to p53 and inhibits its transcriptional activity, leading to the suppression of p53-mediated apoptosis and cell cycle arrest. Inhibition of MDM2 by this compound leads to the activation of p53, which induces cell cycle arrest and apoptosis, thereby inhibiting the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to its ability to inhibit the growth of cancer cells, this compound has also been shown to induce autophagy, a cellular process that plays a critical role in maintaining cellular homeostasis. Autophagy is a process by which cells degrade and recycle their own components, and it has been shown to play a critical role in cancer development and progression. This compound has also been shown to have anti-inflammatory effects, which may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide in lab experiments is its potency and specificity in inhibiting the MDM2 protein. This compound has been shown to be highly effective in inhibiting the growth of various cancer cell lines, making it a promising candidate for cancer therapy. However, one of the limitations of using this compound is its potential toxicity, which may limit its clinical applications.

Future Directions

There are several future directions for the research of N-[2-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide. One potential direction is to investigate its potential applications in combination with other cancer therapies, such as chemotherapy and radiation therapy. Another direction is to explore its potential applications in the treatment of other diseases, such as inflammatory diseases and neurodegenerative diseases. Additionally, further studies are needed to investigate the potential toxicity of this compound and to develop strategies to minimize its toxicity.

Scientific Research Applications

N-[2-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide has been extensively studied for its potential applications in cancer therapy. As mentioned earlier, this compound is a potent inhibitor of the MDM2 protein, which is known to regulate the activity of the tumor suppressor protein p53. Inhibition of MDM2 leads to the activation of p53, which in turn induces cell cycle arrest and apoptosis, thereby inhibiting the growth of cancer cells. Several studies have demonstrated the efficacy of this compound in inhibiting the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia.